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Compound of Interest

Compound Name: Mesaconic acid

Cat. No.: B1669100 Get Quote

This in-depth technical guide explores the discovery and history of mesaconic acid, a

significant molecule in the landscape of organic chemistry and biochemistry. Tailored for

researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of its initial isolation, key historical experiments, and its evolving role

in scientific understanding.

Discovery and Early Investigations
Mesaconic acid, systematically known as (2E)-2-methylbut-2-enedioic acid, first entered the

scientific record in 1874 through the work of the Dutch chemist Jacobus Henricus van 't Hoff.[1]

His investigation of this and other isomeric acids was integral to his groundbreaking proposal of

the tetrahedral carbon atom, a cornerstone of modern stereochemistry. While van 't Hoff's

primary focus was on the spatial arrangement of atoms, his work laid the foundation for

understanding the distinct properties of mesaconic acid and its isomers, citraconic acid (cis-

isomer) and itaconic acid (methylene isomer).

The initial characterization of organic molecules in the 19th century relied on a combination of

elemental analysis, determination of physical properties such as melting and boiling points, and

chemical reactivity. Through these methods, early chemists were able to deduce the empirical

and molecular formulas of new compounds and gain insights into their functional groups.

A significant figure in the study of unsaturated acids during this period was the German chemist

Wilhelm Rudolph Fittig. While his direct contributions to the study of mesaconic acid are not
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extensively documented, his broader research into the chemistry of unsaturated organic acids

and lactones provided a critical context for the work of his contemporaries.

Subsequent to its initial discovery, mesaconic acid was identified as a naturally occurring

compound. In 1928, Harold William Buston reported the isolation of mesaconic acid from

cabbage leaves, highlighting its presence in the plant kingdom.[2] Later research would reveal

its production by microorganisms, notably Clostridium tetanomorphum, as a key intermediate in

metabolic pathways.[1]

Historical Synthesis and Characterization Data
The preparation of mesaconic acid in the laboratory has been approached through various

methods, primarily involving the isomerization of its more readily available isomers, citraconic

and itaconic acids. These early synthetic routes were crucial for obtaining pure samples for

further study.

Synthesis
Method

Starting
Material

Reagents
Reported
Yield (%)

Melting
Point (°C)

Reference

Isomerization

with Nitric

Acid

Citraconic

Anhydride

Dilute Nitric

Acid, Water
43-52 203–205

Shriner, R. L.;

Ford, S. G.;

Roll, L. J.

(1931)[3]

Isomerization

with

Hydriodic

Acid

Citraconic

Acid

Hydriodic

Acid
Not specified Not specified

Kekulé, A.

(1862)[3]

Isomerization

with Sodium

Hydroxide

Citraconic

Acid

Concentrated

Sodium

Hydroxide

Not specified Not specified
Delisle, A.

(1892)[3]

Thermal

Isomerization

Itaconic or

Citraconic

Acid

Water

(heated to

180–200°C)

Not specified Not specified

Fittig, R.;

Landolt, H.

(1877)[3]

Detailed Experimental Protocols
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The following sections provide detailed methodologies for key historical experiments related to

the synthesis and isolation of mesaconic acid.

Synthesis of Mesaconic Acid via Isomerization of
Citraconic Anhydride with Nitric Acid
This protocol, adapted from Organic Syntheses, remains a classic method for the preparation

of mesaconic acid.[3]

Materials:

Citraconic anhydride (100 g, 0.89 mole)

Water (100 cc)

Dilute nitric acid (1 part concentrated nitric acid to 4 parts water by volume; 150 cc)

500-cc Erlenmeyer flask

Filter apparatus

Evaporation apparatus

Procedure:

A mixture of 100 g of citraconic anhydride, 100 cc of water, and 150 cc of dilute nitric acid is

placed in a 500-cc Erlenmeyer flask.

The mixture is evaporated until the appearance of red fumes, indicating the progress of the

reaction. The volume at this stage is typically around 250 cc.

The solution is then cooled, and the crystalline mesaconic acid that precipitates is collected

on a filter.

The mother liquor is further evaporated to a volume of 150 cc and cooled to yield a second

crop of crystals, which is also collected by filtration.

A final concentration of the mother liquor to 50 cc yields an additional quantity of the product.
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The combined crude product is recrystallized from 100 cc of water.

The yield of purified mesaconic acid with a melting point of 203–205°C is typically between

50–60 g (43–52% of the theoretical amount).[3]

Conceptual Workflow for 19th Century Organic Acid
Characterization
The determination of the structure of a novel organic acid in the 19th century was a meticulous

process involving several key steps, as illustrated in the following logical workflow.
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Logical workflow for 19th-century organic acid characterization.
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Biochemical Significance of Mesaconic Acid
Mesaconic acid is now understood to be a key metabolite in certain anaerobic bacteria, most

notably in the fermentation of glutamate by Clostridium tetanomorphum.[1] This pathway,

elucidated by H. A. Barker and his collaborators, led to the discovery of the first vitamin B12-

dependent enzyme, glutamate mutase.

In this pathway, glutamate is first converted to β-methylaspartate, which is then deaminated to

yield mesaconate. Mesaconate is subsequently hydrated to form citramalate, which is then

cleaved into acetate and pyruvate. This metabolic route is a fascinating example of the unusual

biochemical strategies employed by anaerobic microorganisms.

The following diagram illustrates the central role of mesaconic acid in the glutamate

fermentation pathway of Clostridium tetanomorphum.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1669100?utm_src=pdf-body
https://www.benchchem.com/product/b1669100?utm_src=pdf-body
https://www.researchgate.net/figure/Metabolic-pathways-involving-mesaconase-reaction-A-mesaconate-utilization-B_fig6_286991041
https://www.benchchem.com/product/b1669100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glutamate

β-Methylaspartate

Glutamate Mutase
(Vitamin B12-dependent)

Mesaconate

β-Methylaspartate
Ammonia-Lyase

(S)-Citramalate

Mesaconyl-CoA Hydratase
(via Mesaconyl-CoA)

Acetate

Citramalate Lyase

Pyruvate

Citramalate Lyase

Click to download full resolution via product page

Glutamate fermentation pathway in Clostridium tetanomorphum.

Conclusion
From its initial study in the context of foundational stereochemistry to its recognized role as a

key bacterial metabolite, mesaconic acid has had a rich and evolving history. The early

investigations by pioneers like van 't Hoff, coupled with the development of synthetic and

analytical techniques, have provided a deep understanding of this seemingly simple

dicarboxylic acid. Its continued relevance in biochemical pathways underscores the enduring

importance of fundamental chemical discoveries and the intricate metabolic logic of the

microbial world. This guide serves as a testament to the cumulative nature of scientific inquiry,
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tracing the journey of mesaconic acid from a subject of 19th-century curiosity to a molecule of

contemporary biochemical significance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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